Cas no 861521-64-4 (2-(4-Nitrophenoxy)acetylurea)

• Product Name: 2-(4-Nitrophenoxy)acetylurea
• CAS No: 861521-64-4
• MF: C₉H₉N₃O₅
• MW: 239.184861898422
• MDL: MFCD04671556
• CID: 3109445
• PubChem ID: 2681631
• Update Time: 2025-05-19

2-(4-Nitrophenoxy)acetylurea Chemical and Physical Properties

Names and Identifiers

• N-(aminocarbonyl)-2-(4-nitrophenoxy)acetamide
• EN300-26490
• 107-375-0
• G30364
• 861521-64-4
• [2-(4-nitrophenoxy)acetyl]urea
• CS-0243529
• LJB52164
• Z19729890
• AKOS033703246
• (2-(4-Nitrophenoxy)acetyl)urea
• 2-(4-NITROPHENOXY)ACETYLUREA
• N-carbamoyl-2-(4-nitrophenoxy)acetamide
• (4-nitrophenoxyacetyl)urea
• 2-(4-Nitrophenoxy)acetylurea

• MDL： MFCD04671556
• Inchi： 1S/C9H9N3O5/c10-9(14)11-8(13)5-17-7-3-1-6(2-4-7)12(15)16/h1-4H,5H2,(H3,10,11,13,14)
• InChI Key： FUPVGBDNZQTZRU-UHFFFAOYSA-N
• SMILES： O(CC(NC(N)=O)=O)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.05422040Da
• Monoisotopic Mass: 239.05422040Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-(4-Nitrophenoxy)acetylurea

Comprehensive Analysis of 2-(4-Nitrophenoxy)acetylurea (CAS No. 861521-64-4): Properties, Applications, and Research Insights

2-(4-Nitrophenoxy)acetylurea (CAS 861521-64-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a nitrophenoxy moiety linked to an acetylurea group, which contributes to its reactivity and potential applications. Researchers are increasingly exploring its role as a key intermediate in synthesizing bioactive molecules, particularly in drug discovery programs targeting enzyme inhibition.

In recent years, the demand for nitrogen-containing heterocycles like 2-(4-Nitrophenoxy)acetylurea has surged, driven by trends in green chemistry and sustainable synthesis. This aligns with frequent search queries such as "eco-friendly urea derivatives" and "nitrophenyl compounds in drug design." The compound's crystalline properties and solubility profile (often searched as "nitrophenoxy solubility in DMSO") make it valuable for formulation studies, addressing common researcher concerns about compound stability.

From a synthetic chemistry perspective, CAS 861521-64-4 demonstrates interesting reactivity patterns. The electron-withdrawing nitro group enhances the electrophilic character of the adjacent phenoxy carbon, enabling nucleophilic substitution reactions—a topic frequently discussed in organic chemistry forums. This property makes it useful for creating molecular hybrids, a trending concept in medicinal chemistry circles searching for "scaffold hopping strategies."

Analytical characterization of 2-(4-Nitrophenoxy)acetylurea typically involves advanced techniques like HPLC-MS and NMR spectroscopy, addressing common search terms such as "nitroaromatic compound analysis methods." The compound shows distinct UV-Vis absorption around 310-330 nm due to its nitroaromatic chromophore, making it detectable at low concentrations—an important feature for researchers investigating "trace analysis of urea derivatives."

Current patent literature reveals growing interest in 861521-64-4 for crop protection applications, particularly as a precursor for plant growth regulators. This connects with trending searches about "nitrophenoxy agrochemicals" and "sustainable pest control." Its mechanism may involve interference with plant hormone pathways, though detailed mode-of-action studies remain an active research area.

In material science, the hydrogen-bonding capacity of the acetylurea segment makes 2-(4-Nitrophenoxy)acetylurea interesting for supramolecular chemistry applications. Researchers exploring "non-covalent interactions in crystal engineering" often investigate such compounds. The nitro group's redox activity also suggests potential in electroactive materials, aligning with searches for "nitroaromatic electronic properties."

Safety profiles of CAS 861521-64-4 are frequently queried as "nitrophenoxy compound handling precautions." While not classified as hazardous under standard protocols, proper laboratory practices should be maintained when handling powdered forms. The compound's thermal stability (another common search term) has been documented up to 180°C in inert atmospheres, making it suitable for various high-temperature reactions.

The future research trajectory for 2-(4-Nitrophenoxy)acetylurea appears promising, particularly in combinatorial chemistry libraries and structure-activity relationship studies. With increasing interest in multi-target drug design (a hot topic in pharmaceutical searches), this compound's dual hydrogen-bond donor/acceptor capacity positions it as a valuable building block for next-generation therapeutics.